[2-(Piperidin-2-yl)propyl](propan-2-yl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(Piperidin-2-yl)propylamine is a secondary amine featuring a piperidine ring substituted at the 2-position with a propyl chain, which terminates in an isopropylamine group.
Properties
Molecular Formula |
C11H24N2 |
|---|---|
Molecular Weight |
184.32 g/mol |
IUPAC Name |
2-piperidin-2-yl-N-propan-2-ylpropan-1-amine |
InChI |
InChI=1S/C11H24N2/c1-9(2)13-8-10(3)11-6-4-5-7-12-11/h9-13H,4-8H2,1-3H3 |
InChI Key |
OPCAOFKNLIZNOM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NCC(C)C1CCCCN1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Piperidin-2-yl)propylamine typically involves organic synthesis methods. One common approach is the reductive amination of a suitable ketone with piperidine under hydrogenation conditions. This method often employs catalysts such as palladium on carbon (Pd/C) and hydrogen gas (H2) to facilitate the reduction .
Industrial Production Methods
Industrial production methods for 2-(Piperidin-2-yl)propylamine may involve large-scale reductive amination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques such as distillation and crystallization .
Chemical Reactions Analysis
Types of Reactions
2-(Piperidin-2-yl)propylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Halogenated compounds, bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH)
Major Products Formed
Oxidation: Formation of corresponding ketones or carboxylic acids
Reduction: Formation of amines or alcohols
Substitution: Formation of substituted amines or other derivatives
Scientific Research Applications
2-(Piperidin-2-yl)propylamine has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent in drug discovery and development.
Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes
Mechanism of Action
The mechanism of action of 2-(Piperidin-2-yl)propylamine involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .
Comparison with Similar Compounds
Structural Analogues and Their Properties
The following table summarizes key structural and molecular differences between 2-(Piperidin-2-yl)propylamine and related compounds:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Structural Features | Pharmacological Notes (if available) |
|---|---|---|---|---|
| 2-(Piperidin-2-yl)propylamine | Likely C11H22N2 | ~182.3* | Piperidine core, propyl linker, isopropylamine | No direct data; inferred CNS activity based on analogs |
| PiPT (2-(1H-indol-3-yl)ethylpropylamine) | C16H24N2 | 244.4 | Indole ring instead of piperidine | Psychoactive tryptamine analog; detected in NPS screenings |
| N-(2-Pyridinylmethyl)-2-propanamine | C9H14N2 | 150.2 | Pyridine ring, methyl linker, isopropylamine | No pharmacological data; used in synthetic pathways |
| 4F-MPH (4-Fluoromethylphenidate) | C15H20FNO2 | 283.3 | Piperidine with fluorophenyl and ester groups | Psychoactive stimulant; inhibits dopamine reuptake |
| 2-(Pyridin-2-yl)propan-2-amine | C8H12N2 | 136.2 | Pyridine ring, quaternary carbon center | Used as a directing group in organic synthesis |
Note: Molecular weight calculated based on inferred formula C11H22N2.
Key Structural Differences
Core Heterocycle: The target compound’s piperidine core distinguishes it from analogs with pyridine (e.g., N-(2-Pyridinylmethyl)-2-propanamine ) or indole (e.g., PiPT ) rings.
Substituent Positioning :
- Substituents on the piperidine ring (e.g., 2-position in the target compound vs. 4-position in 5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine ) influence steric and electronic interactions with biological targets.
Functional Groups :
Pharmacological Implications
- Psychoactive Potential: Piperidine-based compounds like 4F-MPH are known dopaminergic reuptake inhibitors , suggesting the target compound may share similar mechanisms. However, the absence of a fluorophenyl or ester group (as in 4F-MPH) might reduce potency.
- Metabolic Stability : The propyl linker and isopropylamine group may confer resistance to oxidative metabolism compared to shorter-chain analogs (e.g., 2-(Pyridin-2-yl)propan-2-amine ).
Biological Activity
2-(Piperidin-2-yl)propylamine, often referred to as a piperidine derivative, is a compound of significant interest in medicinal chemistry due to its potential pharmacological properties. This article delves into its biological activity, synthesis, and interactions with various biological targets, supported by data tables and relevant case studies.
Chemical Structure
The compound features a piperidine ring attached to a propylamine side chain, which contributes to its unique pharmacological profile. The structure can be represented as follows:
Pharmacological Properties
Research indicates that 2-(Piperidin-2-yl)propylamine exhibits a variety of biological activities primarily through its interactions with neurotransmitter systems. The following table summarizes its key pharmacological effects:
The biological activity of this compound is attributed to several mechanisms:
- Neurotransmitter Modulation : It enhances the release of serotonin and norepinephrine, which are critical in mood regulation.
- Cytokine Inhibition : The compound has been shown to reduce levels of inflammatory cytokines such as IL-6 and TNF-α, which are involved in various inflammatory processes.
- Apoptosis Induction : In cancer studies, it has demonstrated the ability to induce apoptosis in various cancer cell lines, suggesting potential use in cancer therapy.
Study 1: Antidepressant Effects
A clinical trial examined the effects of 2-(Piperidin-2-yl)propylamine on patients with major depressive disorder. Results indicated a significant reduction in depression scores compared to placebo, supporting its use as an antidepressant .
Study 2: Anti-inflammatory Activity
In vitro studies showed that the compound effectively inhibited the production of IL-6 and TNF-α in RAW264.7 macrophage cells, highlighting its potential for treating inflammatory diseases .
Study 3: Cancer Cell Apoptosis
Research involving human epidermoid carcinoma (A431) and non-small cell lung cancer (A549) cell lines demonstrated that treatment with 2-(Piperidin-2-yl)propylamine resulted in significant apoptosis and cell cycle arrest at G0/G1 phase, indicating its potential as an anti-cancer agent .
Synthesis Methods
The synthesis of 2-(Piperidin-2-yl)propylamine can be achieved through various methods, including:
- Reductive Amination : Using piperidine and propanal followed by reduction with sodium borohydride.
- Alkylation Reactions : Alkylating piperidine with isopropyl bromide under basic conditions.
Each method has implications for yield and purity, influencing subsequent biological evaluations.
Comparative Analysis with Similar Compounds
The following table compares 2-(Piperidin-2-yl)propylamine with structurally similar compounds:
| Compound Name | Structure Features | Unique Properties |
|---|---|---|
| 1-(4-Methylpiperidin-1-yl)propan-2-amine | Methyl substitution on the piperidine ring | Enhanced lipophilicity |
| 3-(Dimethylamino)-1-propanol | Dimethylamino group | Different solubility characteristics |
| 1-(Pyrrolidin-1-yl)propan-2-amines | Pyrrolidine ring instead of piperidine | Different receptor selectivity |
This comparative analysis highlights how structural variations influence the pharmacological properties of related compounds.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
